Cas no 72905-90-9 (1,3-Butadiene,homopolymer, triethoxysilyl-modified)

• Product Name: 1,3-Butadiene,homopolymer, triethoxysilyl-modified
• CAS No: 72905-90-9
• MF: C₆H₁₅O₃Si
• MW: 163.267003297806
• MDL: MFCD00801656
• CID: 581431
• PubChem ID: 6327710
• Update Time: 2025-04-19

1,3-Butadiene,homopolymer, triethoxysilyl-modified Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene,homopolymer, triethoxysilyl-modified
• TRIETHOXYSILYL MODIFIED POLY-1,2-BUTADIENE
• Triethoxysilyl modified poly(1,2-butadiene) in volatile silicone,visc.125-175 cSt.
• TRIETHOXYSILYL MODIFIED POLY(1,2-BUTADIENE): IN TOLUENE
• TRIETHOXYSILYL MODIFIED POLY(1,2-BUTADIENE): IN VOLATILE SILICONE: VISCOSITY 125-175 CST.
• TRIETHOXYSILYL MODIFIED POLY-1,2-BUTADIEN in volatile silicone
• TRIETHOXYSILYLYL MODIFIED POLY(1,2-BUTADIENE)
• Silane, triethoxy-
• triethoxysilicon
• FT-0633218
• AKOS030227970
• 998-30-1
• Triethoxysilane ((C2H5O)3SiH)
• NSC124134
• UNII-8T460WDH89
• AKOS015843283
• BRN 1738989
• EC 213-650-7
• (C2H5O)3SiH
• TRIETHOXYSILANE [HSDB]
• SCHEMBL35885
• 4-01-00-01359 (Beilstein Handbook Reference)
• HSDB 6332
• CT2500
• TRIETHOXYSILANE
• A846088
• Triethoxysilane, 96%
• SIT 8185
• NSC-124134
• T1040
• EINECS 213-650-7
• 72905-90-9
• MFCD00009061
• MFCD00801656
• 8T460WDH89
• NSC 124134
• DTXSID6052667
• AS-75526
• s17075
• EN300-118142
• TRIETHOXYSILYL MODIFIED POLY-1,2-BUTADIENE, 50% in volatile silicone
• DB-057803
• PKDCQJMRWCHQOH-UHFFFAOYSA-N

• MDL： MFCD00801656
• Inchi： 1S/C6H15O3Si/c1-4-7-10(8-5-2)9-6-3/h4-6H2,1-3H3
• InChI Key： PKDCQJMRWCHQOH-UHFFFAOYSA-N
• SMILES： [Si](OCC)(OCC)OCC |^1:0|

Computed Properties

• Exact Mass: 163.07900
• Monoisotopic Mass: 163.07904587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 55.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0,9 g/cm3
• Melting Point: -170 °C
• Boiling Point: 110°C
• Flash Point: 4°C
• Refractive Index: Index of refraction: 1.337 at 20 °C
• PSA: 27.69000
• LogP: 1.08080

1,3-Butadiene,homopolymer, triethoxysilyl-modified Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11
• Safety Instruction： S16; S33; S36/37/39
• TSCA：Yes
• Risk Phrases：R11